Cas no 898778-52-4 (2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene)

• Product Name: 2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
• CAS No: 898778-52-4
• MF: C₁₈H₂₀O₃S
• MW: 316.414604187012
• MDL: MFCD07699150
• CID: 869803
• PubChem ID: 24723511
• Update Time: 2025-11-02

2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• (4-butylphenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-(4-N-BUTYLBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
• (4-Butylphenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-[5-(4-BUTYLBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• 898778-52-4
• DTXSID40641951
• MFCD07699150
• AKOS016018650
• 2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

• MDL： MFCD07699150
• Inchi： 1S/C18H20O3S/c1-2-3-4-13-5-7-14(8-6-13)17(19)15-9-10-16(22-15)18-20-11-12-21-18/h5-10,18H,2-4,11-12H2,1H3
• InChI Key： YFNGYJXDWSOXJK-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1OCCO1)C(C1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 316.11300
• Monoisotopic Mass: 316.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 4.36710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

Comprehensive Guide to 2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898778-52-4)

2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898778-52-4) is a specialized organic compound that has garnered significant attention in the fields of material science and pharmaceutical research. This compound, with its unique molecular structure, offers a wide range of applications, making it a subject of interest for researchers and industry professionals alike. In this article, we delve deep into its properties, synthesis, applications, and market trends, while also addressing some of the most frequently asked questions about this compound.

The molecular formula of 2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene is C₁₈H₂₀O₃S, and it features a thiophene ring substituted with a 1,3-dioxolane group and a 4-n-butylbenzoyl moiety. This combination of functional groups imparts unique chemical and physical properties to the compound, making it suitable for various high-performance applications. Researchers often explore its potential in organic electronics, such as OLEDs and photovoltaic cells, due to its excellent electron-transporting capabilities.

One of the most common queries related to 2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene is its synthesis process. The compound is typically synthesized through a multi-step organic reaction, starting with the Friedel-Crafts acylation of thiophene derivatives. The introduction of the 1,3-dioxolane group is achieved via a protection-deprotection strategy, ensuring high yield and purity. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes, reducing the environmental impact of its production.

In the pharmaceutical industry, 2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene has shown promise as a building block for drug discovery. Its structural versatility allows for the creation of novel bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, aligning with the growing demand for new drug candidates in treating chronic diseases.

The market for 2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene is expected to grow steadily, driven by its expanding applications in advanced materials and life sciences. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the rising demand from research institutions and industrial players. Additionally, the compound's role in sustainable technologies, such as renewable energy and biodegradable materials, further enhances its market potential.

For researchers and industry professionals looking to source 2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene, it is essential to consider factors such as purity, storage conditions, and supplier reliability. Reputable suppliers often provide detailed technical data sheets and certificates of analysis to ensure the compound meets the required specifications. Furthermore, staying updated with the latest scientific literature and patent filings can provide valuable insights into new applications and synthesis methods.

In conclusion, 2-(4-n-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898778-52-4) is a versatile and valuable compound with a broad spectrum of applications. Its unique chemical structure and properties make it a focal point in cutting-edge research and industrial innovation. As the demand for advanced materials and novel therapeutics continues to rise, this compound is poised to play a pivotal role in shaping the future of science and technology.